Cas no 68891-38-3 (Polyethylene glycol mono-C12-14-alkyl ether sulfate sodium salt)

• Product Name: Polyethylene glycol mono-C12-14-alkyl ether sulfate sodium salt
• CAS No: 68891-38-3
• MF: C₁₂H₂₄O₅S
• MW: 280.3809633255
• CID: 501834
• Update Time: 2025-05-25

Polyethylene glycol mono-C12-14-alkyl ether sulfate sodium salt Chemical and Physical Properties

Names and Identifiers

• Poly(oxy-1,2-ethanediyl),a-sulfo-w-hydroxy-, C12-14-alkyl ethers, sodium salts
• SODIUM COCETH-30 SULFATE
• Sodium lauryl ether sulphate with 2 moles EO
• Alcohols, (C12-14), ethoxylated, monoethers with sulfuric acid, sodium salts
• Linear(C12-C14)alkanol, ethoxylated, sulfated, sodium salt
• Poly(oxy-1,2-ethanediyl), alpha-sulfo-omega-hydroxy-, C12-14-alkyl ethers, sodium salts
• Polyethylene glycol mono-C12-14-alkyl ether sulfate sodium salt
• texapon n701 s
• Sulfo dodecanoate
• Poly(oxy-1,2-ethanediyl)

• Inchi： 1S/C12H24O5S/c1-2-3-4-5-6-7-8-9-10-11-12(13)17-18(14,15)16/h2-11H2,1H3,(H,14,15,16)
• InChI Key： LVLJBRFCYXMKCE-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC(CCCCCCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 305
• Topological Polar Surface Area: 89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid monoesters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid esters Sulfuric acid monoesters

Additional information on Polyethylene glycol mono-C12-14-alkyl ether sulfate sodium salt

Polyethylene Glycol Mono-C12-14-Alkyl Ether Sulfate Sodium Salt: A Comprehensive Overview

Polyethylene glycol mono-C12-14-alkyl ether sulfate sodium salt, commonly referred to by its CAS number 68891-38-3, is a widely utilized surfactant in various industrial and consumer applications. This compound is a derivative of polyethylene glycol (PEG) and is classified as an anionic surfactant due to its sulfate group. The C12-14-alkyl chain provides the hydrophobic portion of the molecule, while the polyethylene glycol chain contributes the hydrophilic segment, making it an effective emulsifier and detergent.

The C12-14-alkyl chain in this compound is derived from natural or synthetic sources, often obtained through the alkylation of ethylene oxide with a C12-14 alcohol. This process results in a molecule that exhibits excellent solubility in water and strong surface activity. The sodium salt form of this compound ensures good ionic stability and enhances its performance in aqueous solutions.

Recent studies have highlighted the importance of understanding the environmental impact of surfactants like Polyethylene glycol mono-C12-14-alkyl ether sulfate sodium salt. Research indicates that while these compounds are biodegradable under aerobic conditions, their persistence in anaerobic environments remains a concern. This has led to increased interest in developing more sustainable alternatives and optimizing manufacturing processes to minimize ecological footprint.

In terms of applications, Polyethylene glycol mono-C12-14-alkyl ether sulfate sodium salt is extensively used in the formulation of cleaning agents, personal care products, and industrial detergents. Its ability to reduce surface tension and enhance foaming properties makes it a valuable ingredient in these products. Additionally, it finds application in pharmaceuticals as an excipient due to its excellent solubilizing properties.

The synthesis of this compound involves several steps, including the alkylation of ethylene oxide with a C12-14 alcohol, followed by sulfation and neutralization with sodium hydroxide. The PEG chain length and degree of sulfation can be tailored to achieve desired properties such as viscosity, foaming ability, and biodegradability.

Recent advancements in analytical techniques have enabled researchers to better understand the molecular structure and behavior of Polyethylene glycol mono-C12-14-alkyl ether sulfate sodium salt. For instance, high-resolution mass spectrometry has provided insights into the distribution of alkyl chain lengths and PEG chain lengths within commercial samples. This information is crucial for quality control and ensuring consistent product performance.

From a toxicological perspective, studies have shown that Polyethylene glycol mono-C12-14-alkyl ether sulfate sodium salt exhibits low acute toxicity when used as intended. However, prolonged exposure or high concentrations may cause skin irritation or sensitization in some individuals. Regulatory bodies such as the European Chemicals Agency (ECHA) have established guidelines for safe handling and use of this compound.

The environmental fate of Polyethylene glycol mono-C14 alkyl ether sulfate sodium salt has also been a focus of recent research. Biodegradation studies under simulated environmental conditions suggest that this compound can degrade within 28 days under aerobic conditions, meeting international standards for biodegradability. However, concerns remain regarding its potential accumulation in aquatic systems and impact on aquatic organisms.

In conclusion, Polyethylene glycol mono-C12-14 alkyl ether sulfate sodium salt (CAS No: 68891-38-3) is a versatile surfactant with a wide range of applications across industries. Its unique properties make it an essential ingredient in cleaning agents, personal care products, and pharmaceutical formulations. As research continues to evolve, there is growing emphasis on improving its sustainability profile and minimizing its environmental impact while maintaining its effectiveness.